3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole

• IUPAC Name: 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole
• InChI: InChI=1S/C12H9FN2O3/c1-8-12(15(16)17)11(14-18-8)6-5-9-3-2-4-10(13)7-9/h2-7H,1H3/b6-5+
• InChI Key: CVBPWSVMBLOHQP-AATRIKPKSA-N
• Canonical SMILES: CC1=C(C(=NO1)C=CC2=CC(=CC=C2)F)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C(=NO1)/C=C/C2=CC(=CC=C2)F)[N+](=O)[O-]
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol

Description

3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole, commonly known as FENPOX, is a synthetic compound that belongs to the oxazole family. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the synthesis of pro-inflammatory prostaglandins. FENPOX has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

FENPOX exerts its pharmacological effects by inhibiting the enzyme 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole, which is responsible for the synthesis of pro-inflammatory prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole, FENPOX reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
FENPOX has been shown to exhibit potent anti-inflammatory and anti-cancer activities. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in various cell types. FENPOX also inhibits the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and cancer metastasis. In addition, FENPOX has been shown to reduce oxidative stress and improve mitochondrial function in various cell types.

Advantages and Limitations for Lab Experiments

FENPOX has several advantages for lab experiments. It is a potent and selective inhibitor of 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole, which makes it a useful tool for studying the role of 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole in various physiological and pathological processes. FENPOX is also relatively stable and can be easily synthesized in large quantities. However, FENPOX has some limitations for lab experiments. It is not water-soluble, which makes it difficult to use in aqueous-based assays. In addition, FENPOX has been shown to exhibit cytotoxicity at high concentrations, which may limit its use in some assays.

Future Directions

There are several future directions for the study of FENPOX. One potential application is in the treatment of neurodegenerative disorders, such as Alzheimer's disease. FENPOX has been shown to reduce oxidative stress and improve mitochondrial function, which are important factors in the pathogenesis of neurodegenerative disorders. Another potential application is in the treatment of cancer. FENPOX has been shown to exhibit potent anti-cancer activities, and further studies are needed to determine its potential as a cancer therapeutic. Finally, FENPOX may have applications in the development of novel anti-inflammatory drugs. Its potent anti-inflammatory activity and selective inhibition of 3-[(E)-2-(3-fluorophenyl)ethenyl]-5-methyl-4-nitro-1,2-oxazole make it a promising candidate for further study.

Synthesis Methods

The synthesis of FENPOX involves the condensation of 3-fluorocinnamaldehyde with nitromethane in the presence of ammonium acetate and acetic acid. The resulting product is then subjected to a cyclization reaction with methylglyoxal in the presence of sodium methoxide to yield FENPOX. The purity of the compound is confirmed using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

FENPOX has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities. In one study, FENPOX was found to inhibit the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. In another study, FENPOX was shown to reduce inflammation and oxidative stress in a mouse model of colitis.